N-(2-methoxyethyl)-2-[(phenylacetyl)amino]benzamide

• IUPAC Name: N-(2-methoxyethyl)-2-[(2-phenylacetyl)amino]benzamide
• InChI: InChI=1S/C18H20N2O3/c1-23-12-11-19-18(22)15-9-5-6-10-16(15)20-17(21)13-14-7-3-2-4-8-14/h2-10H,11-13H2,1H3,(H,19,22)(H,20,21)
• InChI Key: PHGKBFNFBTWFDA-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC=CC=C1NC(=O)CC2=CC=CC=C2
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-(2-methoxyethyl)-2-[(phenylacetyl)amino]benzamide, commonly known as MPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPAA is a white crystalline powder that is synthesized using specific chemical methods.

Mechanism of Action

The mechanism of action of MPAA is not fully understood. However, studies have suggested that MPAA may exert its effects through the inhibition of various enzymes such as histone deacetylases (HDACs) and proteasomes. HDACs are enzymes that regulate gene expression, and their inhibition by MPAA may lead to the induction of apoptosis in cancer cells. Proteasomes are enzymes that degrade proteins, and their inhibition by MPAA may lead to the accumulation of misfolded proteins and subsequent cell death.
Biochemical and Physiological Effects:
MPAA has been shown to have various biochemical and physiological effects. In cancer cells, MPAA has been found to induce apoptosis, inhibit cell proliferation, and reduce angiogenesis, the formation of new blood vessels. In neurons, MPAA has been shown to reduce oxidative stress-induced damage, improve mitochondrial function, and reduce inflammation. In immune cells, MPAA has been shown to reduce inflammation, modulate the immune response, and inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using MPAA in lab experiments is its potential to inhibit the growth of cancer cells and induce apoptosis. MPAA has also been shown to have neuroprotective and anti-inflammatory effects, making it a promising compound for research in these fields. However, one limitation of using MPAA in lab experiments is its potential toxicity. MPAA has been shown to have cytotoxic effects on normal cells at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on MPAA. One direction is to further investigate the mechanism of action of MPAA and its interactions with various enzymes and proteins. Another direction is to study the potential use of MPAA in combination with other drugs or therapies for cancer, neurodegenerative diseases, and inflammatory disorders. Additionally, the development of new synthetic methods for MPAA and its derivatives may lead to the discovery of more potent and selective compounds with improved pharmacological properties.

Scientific Research Applications

MPAA has been extensively studied for its potential applications in various fields such as cancer research, neurology, and immunology. In cancer research, MPAA has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. MPAA has also been found to induce apoptosis, a process of programmed cell death, in cancer cells.
In neurology, MPAA has been studied for its potential neuroprotective effects. MPAA has been shown to protect neurons from oxidative stress-induced damage and reduce inflammation in the brain. MPAA has also been found to improve cognitive function in animal models of Alzheimer's disease.
In immunology, MPAA has been studied for its potential anti-inflammatory effects. MPAA has been shown to reduce inflammation in animal models of arthritis and colitis. MPAA has also been found to modulate the immune response in animal models of sepsis.